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Compound of Interest

Compound Name: M2N12

Cat. No.: B8107643 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of all

laboratory reagents is paramount. This document provides essential safety, operational, and

disposal information for M2N12, based on its Safety Data Sheet (SDS).

Chemical Identifier: M2N12 Synonym: 6-chloro-7-[[[1-[(4-methylphenyl)methyl]-1H-1,2,3-triazol-

4-yl]methyl]amino]-5,8-quinolinedione CAS Number: 2376577-06-7

Based on the available Safety Data Sheet, M2N12 is not classified as a hazardous substance

according to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals. However, adherence to standard laboratory safety protocols is always

recommended.

Safety and Hazard Ratings
Quantitative safety data for M2N12 is summarized below, indicating a low hazard profile under

the NFPA and HMIS rating systems.
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Hazard Rating

System
Category Rating Interpretation

NFPA (National Fire

Protection

Association)

Health 0

No hazard beyond

that of ordinary

combustible material.

Fire 0
Will not burn under

typical fire conditions.

Reactivity 0

Normally stable, even

under fire exposure

conditions, and is not

reactive with water.

HMIS (Hazardous

Materials Identification

System)

Health 0
No significant risk to

health.

Flammability 0
Materials that will not

burn.

Physical Hazard 0

Minimal hazard.

Materials that are

normally stable.

Personal Protective Equipment (PPE)
While M2N12 is not classified as hazardous, the following general personal protective

equipment is recommended as a standard laboratory practice to minimize exposure to any

chemical substance.
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Protection Type Recommended PPE Purpose

Eye Protection Safety glasses or goggles
Protects eyes from potential

splashes or aerosols.

Hand Protection Nitrile or latex gloves
Prevents direct skin contact

with the chemical.

Body Protection Laboratory coat
Protects skin and personal

clothing from spills.

Respiratory Protection
Not required for normal

handling

In situations with a high

potential for aerosol

generation, a dust mask may

be considered.

Experimental Protocols
Handling Protocol
The following is a step-by-step guide for the safe handling of M2N12 in a laboratory setting:

Pre-Handling Preparation:

Ensure the work area is clean and uncluttered.

Confirm the location and functionality of safety equipment such as eyewash stations and

safety showers.

Put on the recommended personal protective equipment (lab coat, gloves, safety glasses).

Handling the Compound:

If working with a powdered form, handle it in a manner that minimizes dust generation.

Use a spatula or other appropriate tool to transfer the solid.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.
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Ensure all containers are clearly labeled with the chemical name and any other relevant

information.

Post-Handling Procedures:

Securely close the container after use.

Clean the work area and any equipment used.

Remove gloves and wash hands thoroughly with soap and water.

Store M2N12 in a cool, dry, and well-ventilated area, away from incompatible materials.

Disposal Plan
Proper disposal of M2N12 and its containers is essential to maintain a safe laboratory

environment.

Unused Product (Solid):

As a non-hazardous solid, small quantities can typically be disposed of in the regular solid

waste stream, in accordance with institutional and local regulations.

Ensure the waste is contained in a sealed bag or container.

Solutions of M2N12 (Liquid):

Non-hazardous liquid waste may be permissible for drain disposal with copious amounts

of water, pending approval from your institution's Environmental Health and Safety (EH&S)

department.[1]

Never dispose of liquid chemicals in the regular trash.[1]

Empty Containers:

Rinse empty containers thoroughly with an appropriate solvent.

The rinseate should be disposed of as liquid waste.
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Once clean and dry, deface the label and dispose of the container in the regular trash or

recycling, as per your institution's guidelines.

Operational Workflow for Handling M2N12
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Caption: Workflow for handling a non-hazardous chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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